Cas no 89745-31-3 (Benzenebutanamine, 4-methoxy-N-methyl-)
89745-31-3 structure
Product Name:Benzenebutanamine, 4-methoxy-N-methyl-
CAS No:89745-31-3
MF:C12H19NO
MW:193.285363435745
CID:590435
PubChem ID:10726446
Update Time:2025-04-19
Benzenebutanamine, 4-methoxy-N-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenebutanamine, 4-methoxy-N-methyl-
- 4-(4-methoxyphenyl)-N-methylbutan-1-amine
- AKOS013464785
- DTXSID70443985
- 89745-31-3
-
- Inchi: 1S/C12H19NO/c1-13-10-4-3-5-11-6-8-12(14-2)9-7-11/h6-9,13H,3-5,10H2,1-2H3
- InChI Key: IRYPMKXHLFMIBU-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=CC=1)CCCCNC
Computed Properties
- Exact Mass: 193.146664230g/mol
- Monoisotopic Mass: 193.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 21.3Ų
Benzenebutanamine, 4-methoxy-N-methyl- Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
89745-31-3 (Benzenebutanamine, 4-methoxy-N-methyl-) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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